![molecular formula C20H20N2O4S B2595608 Methyl 2-(3-butoxybenzamido)benzo[d]thiazole-6-carboxylate CAS No. 946236-76-6](/img/structure/B2595608.png)
Methyl 2-(3-butoxybenzamido)benzo[d]thiazole-6-carboxylate
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Overview
Description
Methyl 2-(3-butoxybenzamido)benzo[d]thiazole-6-carboxylate is a useful research compound. Its molecular formula is C20H20N2O4S and its molecular weight is 384.45. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Drug Discovery Building Blocks
Efficient Synthesis of Hydroxy-Substituted 2-Aminobenzo[d]thiazole-6-carboxylic Acid Derivatives : This study highlights the synthesis of hydroxy-substituted 2-aminobenzo[d]thiazole derivatives, including structures similar to Methyl 2-(3-butoxybenzamido)benzo[d]thiazole-6-carboxylate, as new building blocks in drug discovery. These derivatives are designed to offer a versatile framework for the modification and exploration of chemical space around the benzo[d]thiazole moiety, targeting various bioactivities in medicinal chemistry applications (Durcik et al., 2020).
Heterocyclic Core Synthesis
Oxidative Routes to the Heterocyclic Cores of Benzothiazole Natural Products : This research demonstrates a biomimetic oxidative route for synthesizing the benzothiazole core of natural products, which shares structural similarities with this compound. Such studies underscore the compound's relevance in the synthesis of complex natural product analogs and heterocyclic cores, expanding the repertoire of synthetic strategies in organic chemistry and natural product synthesis (Blunt et al., 2015).
Biological Activity and Chemical Modification
Novel Calcium Antagonists : Benzothiazoline derivatives, which are structurally related to this compound, have been studied for their calcium antagonistic activity, illustrating the potential of such compounds in the development of therapeutic agents targeting calcium channels. This research not only sheds light on the structure-activity relationships of benzothiazoline derivatives but also opens avenues for the design of novel calcium antagonists with improved efficacy and selectivity (Yamamoto et al., 1988).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of Methyl 2-(3-butoxybenzamido)benzo[d]thiazole-6-carboxylate are currently unknown . Thiazole derivatives, to which this compound belongs, have been found to exhibit diverse biological activities, acting as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole derivatives are known to interact with their targets in a variety of ways, leading to changes in cellular function .
Biochemical Pathways
Thiazole derivatives have been found to impact a wide range of biochemical pathways, depending on their specific targets .
Pharmacokinetics
The impact of these properties on the compound’s bioavailability is currently unknown .
Result of Action
Thiazole derivatives have been found to have a wide range of effects, depending on their specific targets .
Action Environment
Factors such as pH, temperature, and the presence of other molecules can potentially impact the action of thiazole derivatives .
Properties
IUPAC Name |
methyl 2-[(3-butoxybenzoyl)amino]-1,3-benzothiazole-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O4S/c1-3-4-10-26-15-7-5-6-13(11-15)18(23)22-20-21-16-9-8-14(19(24)25-2)12-17(16)27-20/h5-9,11-12H,3-4,10H2,1-2H3,(H,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKPXERBZNKLZAX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=CC(=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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